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Compound of Interest

Compound Name: DHMB

Cat. No.: B1670368

For immediate reference, treat 2,3-Dihydroxy-4-methoxybenzaldehyde (DHMB) as a hazardous
chemical waste. Dispose of it through your institution's designated hazardous waste
management program. Never discard DHMB down the drain or in regular solid waste streams.

This guide provides essential safety and logistical information for the proper disposal of DHMB,
tailored for researchers, scientists, and drug development professionals. Following these
procedures will help ensure personnel safety and environmental compliance.

Chemical and Physical Properties of DHMB

Understanding the properties of DHMB is the first step in safe handling and disposal. The
following table summarizes key quantitative data for DHMB.
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Property Value Reference
Molecular Formula CsHsOa4 [1112]
Molecular Weight 168.15 g/mol [11[2][3]
Appearance Solid powder [2]

Purity >98% [2]
Solubility in DMSO 4 mg/mL (23.79 mM) [3]

Short term (days to weeks): O -
Storage Temperature 4°C; Long term (months to [2]
years): -20°C

Step-by-Step Disposal Protocol for DHMB

While specific detailed protocols for the neutralization of DHMB are not readily available in the
provided search results, a standard procedure for the disposal of solid chemical waste in a
laboratory setting should be followed. This involves segregating, packaging, labeling, and
arranging for pickup by a certified hazardous waste handler.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling DHMB waste. This includes:
o Nitrile gloves
o Safety goggles or glasses
o Alab coat

2. Waste Segregation:

» Designate a specific, sealed container for solid DHMB waste.

» Do not mix DHMB with other chemical wastes unless explicitly permitted by your institution's
environmental health and safety (EHS) office. Incompatible materials can react dangerously.
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. Container Selection and Labeling:

Use a container that is in good condition, free of leaks or cracks, and compatible with
chemical solids.[4]

The container must be kept closed except when adding waste.[4]

Affix a "Hazardous Waste" label to the container.[4] The label must include:

o The full chemical name: "2,3-Dihydroxy-4-methoxybenzaldehyde" (avoiding
abbreviations).[4]

o The CAS Number: 4055-69-0.[1]

o An accurate accumulation start date.

o The name of the principal investigator or lab manager.

. Disposal of Contaminated Materials:

Any materials, such as weigh boats, pipette tips, or gloves, that are contaminated with
DHMB should be placed in the designated solid DHMB waste container.

For contaminated labware or glassware, triple-rinse with a suitable solvent (e.g., ethanol or
acetone) capable of dissolving DHMB.[4] Collect the rinsate as hazardous liquid waste in a
separate, appropriately labeled container.[4] After triple-rinsing, the glassware can typically
be washed and reused or disposed of as non-hazardous waste, in accordance with
institutional policy.[4]

. Storage of DHMB Waste:

Store the sealed and labeled DHMB waste container in a designated, secure area within the
laboratory.

Ensure the storage area is away from incompatible materials and sources of ignition or heat.

. Arranging for Disposal:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.chemscene.com/product/4055-69-0.html
https://www.benchchem.com/product/b1670368?utm_src=pdf-body
https://www.benchchem.com/product/b1670368?utm_src=pdf-body
https://www.benchchem.com/product/b1670368?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1670368?utm_src=pdf-body
https://www.benchchem.com/product/b1670368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Once the waste container is full or ready for disposal, contact your institution's EHS or
equivalent department to schedule a pickup.[5]

» Follow their specific procedures for waste manifest documentation and handover.

Experimental Workflow for DHMB Disposal

The following diagram illustrates the logical workflow for the proper disposal of DHMB waste in
a laboratory setting.
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Caption: Logical workflow for the proper disposal of DHMB.
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Safety and Environmental Considerations

While DHMB is shipped as a non-hazardous chemical, it is crucial to handle it with care to
minimize risks.[2] Similar chemical compounds can cause skin and eye irritation, and may be
harmful if swallowed or inhaled.[6]

 In case of skin contact: Wash the affected area with soap and plenty of water.[6]
¢ In case of eye contact: Rinse cautiously with water for several minutes.[6]
« |If swallowed or inhaled: Move to fresh air and seek medical attention.[6]

Improper disposal of chemicals like DHMB can lead to environmental contamination, posing a
threat to aquatic life and ecosystems. Adhering to established hazardous waste disposal
procedures is a critical component of responsible research and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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